Cas no 1547144-96-6 (4-(3-Fluoropyrrolidin-1-yl)piperidine)

• Product Name: 4-(3-Fluoropyrrolidin-1-yl)piperidine
• CAS No: 1547144-96-6
• MF: C₉H₁₇FN₂
• MW: 172.243085622787
• CID: 4701765
• Update Time: 2025-06-09

4-(3-Fluoropyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoropyrrolidin-1-yl)piperidine
• 4-(3-fluoro-pyrrolidin-1-yl)-piperidine
• C9H17FN2
• 2464AJ

• Inchi： 1S/C9H17FN2/c10-8-3-6-12(7-8)9-1-4-11-5-2-9/h8-9,11H,1-7H2
• InChI Key： BVIBYYCIBCALCP-UHFFFAOYSA-N
• SMILES： FC1CCN(C1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 15.3

Additional information on 4-(3-Fluoropyrrolidin-1-yl)piperidine

Introduction to 4-(3-Fluoropyrrolidin-1-yl)piperidine (CAS No: 1547144-96-6)

4-(3-Fluoropyrrolidin-1-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1547144-96-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine ring substituted with a 3-fluoropyrrolidin-1-yl moiety, has garnered attention due to its structural versatility and potential therapeutic applications. The presence of a fluorine atom in the pyrrolidine ring enhances its pharmacological properties, making it a valuable scaffold for developing novel bioactive molecules.

The compound's structure combines the lipophilic piperidine core with the heterocyclic pyrrolidine moiety, which is known for its role in modulating various biological pathways. This unique combination has positioned 4-(3-fluoropyrrolidin-1-yl)piperidine as a promising candidate for further investigation in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological targets, paving the way for innovative drug design strategies.

In the context of modern drug development, 4-(3-fluoropyrrolidin-1-yl)piperidine has been explored for its potential in addressing a range of therapeutic areas. One of the most notable applications is in the field of central nervous system (CNS) disorders. The fluorine substituent enhances binding affinity and metabolic stability, which are critical factors for CNS drug candidates. Preclinical studies have suggested that derivatives of this compound may exhibit neuroprotective and antipsychotic properties, making them attractive for further clinical evaluation.

Moreover, the compound's structural features make it a versatile intermediate in synthesizing more complex molecules. Its reactivity allows for modifications at both the piperidine and pyrrolidine rings, enabling chemists to fine-tune its pharmacological profile. This adaptability has been leveraged in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atom's electronic properties contribute to selective binding, reducing off-target effects and improving overall efficacy.

The synthesis of 4-(3-fluoropyrrolidin-1-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for scalable manufacturing, which is essential for commercialization.

Recent research has also highlighted the compound's potential in antimicrobial applications. The structural motifs present in 4-(3-fluoropyrrolidin-1-yl)piperidine have shown promise in disrupting bacterial cell membranes and inhibiting essential metabolic pathways. This has sparked interest in developing novel antibiotics that can combat resistant strains of bacteria. The fluorine atom's ability to modulate hydrophobicity and charge distribution further enhances its antimicrobial activity.

In conclusion, 4-(3-fluoropyrrolidin-1-yl)piperidine (CAS No: 1547144-96-6) represents a fascinating compound with diverse therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it a cornerstone in contemporary drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.